Cas no 20615-64-9 (9H-Fluorene-9-carboxaldehyde)

• Product Name: 9H-Fluorene-9-carboxaldehyde
• CAS No: 20615-64-9
• MF: C₁₄H₁₀O
• MW: 194.228603839874
• CID: 241362
• PubChem ID: 11074281
• Update Time: 2025-06-24

9H-Fluorene-9-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene-9-carboxaldehyde
• 9H-fluorene-9-carbaldehyde
• 9-Fluorenyl aldehyde
• 9-Formylfluorene
• Fluorene-9-carboxaldehyde(6CI,8CI)
• 9-FLUORENECARBOXALDEHYDE
• CS-0380517
• AKOS009144706
• DTXSID50454251
• Fluorene-9-carboxaldehyde
• 9-Formylfluoren
• SCHEMBL224931
• 20615-64-9
• 79075-30-2
• DB-242994

• Inchi： 1S/C14H10O/c15-9-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14/h1-9,14H
• InChI Key： RNDGADNGORZKGH-UHFFFAOYSA-N
• SMILES： O=CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 194.0732
• Monoisotopic Mass: 194.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 9H-Fluorene-9-carboxaldehyde

Introduction to 9H-Fluorene-9-carboxaldehyde (CAS No. 20615-64-9)

9H-Fluorene-9-carboxaldehyde, also known by its CAS number 20615-64-9, is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of a fluorene core with a carboxaldehyde functional group. The fluorene moiety, a tricyclic aromatic hydrocarbon, imparts significant photophysical properties, while the carboxaldehyde group provides reactivity and functional versatility.

The molecular formula of 9H-Fluorene-9-carboxaldehyde is C₁₄H₁₀O, and it has a molecular weight of 186.23 g/mol. The compound is typically obtained through the oxidation of 9H-fluorenol or through other synthetic routes involving aromatic substitution reactions. Its physical properties include a melting point of approximately 78-80°C and a boiling point of around 330°C at standard pressure. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dichloromethane.

In recent years, 9H-Fluorene-9-carboxaldehyde has gained significant attention due to its potential applications in various scientific and industrial domains. One of the key areas of interest is its use as a building block in the synthesis of more complex organic molecules. The presence of the carboxaldehyde group allows for a variety of chemical transformations, including condensation reactions, aldol reactions, and reductive aminations. These reactions are crucial for the development of new materials and pharmaceuticals.

In the field of materials science, 9H-Fluorene-9-carboxaldehyde has been explored for its photophysical properties. Fluorene derivatives are known for their strong fluorescence and high quantum yields, making them valuable for applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The carboxaldehyde group can be further modified to enhance these properties or to introduce new functionalities, such as conjugation with other chromophores or attachment to solid supports.

In pharmaceutical research, 9H-Fluorene-9-carboxaldehyde has shown promise as an intermediate in the synthesis of bioactive compounds. For instance, it can be used to prepare fluorene-based derivatives that exhibit anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have demonstrated that certain fluorene derivatives can selectively target cancer cells by disrupting key cellular processes such as apoptosis and cell cycle regulation. These findings highlight the potential of 9H-Fluorene-9-carboxaldehyde as a valuable starting material for drug discovery and development.

The environmental impact of 9H-Fluorene-9-carboxaldehyde is another area of active research. While the compound itself is not classified as hazardous under current regulations, its degradation products and potential environmental fate are important considerations. Studies have shown that under certain conditions, fluorene derivatives can undergo biodegradation or photodegradation, leading to the formation of less harmful compounds. However, more research is needed to fully understand the long-term environmental effects and to develop strategies for safe disposal and management.

In conclusion, 9H-Fluorene-9-carboxaldehyde (CAS No. 20615-64-9) is a multifaceted compound with a broad range of applications in chemistry, biology, and pharmaceuticals. Its unique molecular structure and versatile reactivity make it an attractive candidate for various scientific and industrial processes. Ongoing research continues to uncover new possibilities for its use in advanced materials, drug discovery, and environmental science.